![molecular formula C18H16N2O4S3 B2427517 1-(1,2-benzoxazol-3-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]methanesulfonamide CAS No. 2097913-21-6](/img/structure/B2427517.png)
1-(1,2-benzoxazol-3-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]methanesulfonamide
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Description
1-(1,2-benzoxazol-3-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]methanesulfonamide is a useful research compound. Its molecular formula is C18H16N2O4S3 and its molecular weight is 420.52. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
One-Pot Synthesis of Benzoxazoles : The compound's synthesis process is explored in a study by Kumar et al. (2008), focusing on one-pot synthesis of 2-substituted benzoxazoles. This approach is significant for efficiently producing benzoxazoles, including those with complex structures like the compound (Kumar, Rudrawar, & Chakraborti, 2008).
Photophysical Properties : Research by Kauffman and Bajwa (1993) investigates fluorescent properties of compounds related to benzoxazoles. These compounds exhibit excited state intramolecular proton-transfer fluorescence, which could be relevant for understanding the photophysical behavior of the specified compound (Kauffman & Bajwa, 1993).
Molecular Interactions and Reactions
Selective Mesylation : A study by Kim et al. (1999) on 1H-Benzotriazol-1-yl methanesulfonate offers insights into selective mesylation processes, which may be relevant for understanding reactions involving the compound's methanesulfonate group (Kim, Sung, Choi, & Kim, 1999).
Synthesis of Ethers and Sulfides : Katritzky et al. (1994) explore the synthesis of α-di- and α-trisubstituted ethers and sulfides, which could be related to the compound's synthesis and its potential reactions with other organic molecules (Katritzky, Jurczyk, Szajda, Shcherbakova, & Lam, 1994).
Biological and Environmental Applications
- MOFs for Sensing and Pesticide Removal : Zhao et al. (2017) discuss metal-organic frameworks (MOFs) constructed from thiophene-functionalized dicarboxylate, which is relevant due to the compound's thiophene group. These MOFs have applications in luminescence sensing and pesticide removal (Zhao, Xu, Qiu, Kang, Wen, & Zhang, 2017).
Properties
IUPAC Name |
1-(1,2-benzoxazol-3-yl)-N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O4S3/c21-18(13-7-9-25-10-13,17-6-3-8-26-17)12-19-27(22,23)11-15-14-4-1-2-5-16(14)24-20-15/h1-10,19,21H,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAEFKBQAPQWIPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NO2)CS(=O)(=O)NCC(C3=CSC=C3)(C4=CC=CS4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O4S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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